tert-butyl 3-isocyanatopyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 3-isocyanatopyrrolidine-1-carboxylate (t-BuNCO) is an organic compound that has been studied for its potential use in various scientific and industrial applications. It is a versatile reagent that can be used in a wide range of synthetic and analytical methods. This compound has been studied for its ability to catalyze the formation of various organic compounds, as well as for its potential use in drug synthesis.
Mechanism of Action
The mechanism of action of tert-butyl 3-isocyanatopyrrolidine-1-carboxylate is not fully understood. However, it is believed that it acts as a nucleophile, attacking the carbon-carbon double bond of the reactant molecule. This leads to the formation of a new carbon-carbon bond, forming the desired product. Furthermore, tert-butyl 3-isocyanatopyrrolidine-1-carboxylate can also act as a Lewis acid, forming a complex with the reactant molecule and facilitating the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 3-isocyanatopyrrolidine-1-carboxylate have not been extensively studied. However, it has been shown to have some antioxidant activity, which could potentially be beneficial in certain medical applications. Additionally, it has been shown to have some antiviral activity, which may be useful in the treatment of certain viral infections.
Advantages and Limitations for Lab Experiments
T-BuNCO has several advantages for use in laboratory experiments. It is a versatile reagent that can be used in a wide range of synthetic and analytical methods. Furthermore, it is relatively inexpensive and easy to obtain. However, there are some limitations to its use. It is a hazardous compound, and should be handled with caution. Additionally, it is highly reactive, and can form explosive mixtures with certain compounds.
Future Directions
There are several potential future directions for the research and development of tert-butyl 3-isocyanatopyrrolidine-1-carboxylate. One potential direction is the exploration of its potential applications in drug synthesis. Additionally, further research could be conducted to better understand its biochemical and physiological effects. Finally, more research could be conducted to explore its potential use in the synthesis of polymers and other materials, as well as in the preparation of nanomaterials.
Synthesis Methods
T-BuNCO can be synthesized by the reaction of pyrrolidine-1-carboxylic acid with tert-butyl isocyanate. This reaction takes place in the presence of a base, such as triethylamine, to form the desired product. The reaction is usually carried out at room temperature and can be completed in a few hours. The yield of the reaction is typically high, with over 95% of the product being recovered.
Scientific Research Applications
T-BuNCO has been studied for its potential use in various scientific and industrial applications. It can be used as a catalyst for the formation of various organic compounds, such as amines, alcohols, and ketones. It has also been used in the synthesis of pharmaceuticals, such as anti-inflammatory and anti-cancer drugs. Furthermore, tert-butyl 3-isocyanatopyrrolidine-1-carboxylate has been used in the synthesis of polymers and other materials, and in the preparation of nanomaterials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-isocyanatopyrrolidine-1-carboxylate involves the reaction of tert-butyl 3-hydroxypyrrolidine-1-carboxylate with phosgene and triethylamine in dichloromethane.", "Starting Materials": [ "tert-butyl 3-hydroxypyrrolidine-1-carboxylate", "phosgene", "triethylamine", "dichloromethane" ], "Reaction": [ "Add tert-butyl 3-hydroxypyrrolidine-1-carboxylate and triethylamine to a flask containing dichloromethane.", "Add phosgene dropwise to the flask while stirring the mixture.", "Heat the mixture to reflux for several hours.", "Cool the mixture and filter the precipitate.", "Wash the precipitate with cold dichloromethane.", "Dry the product under vacuum to obtain tert-butyl 3-isocyanatopyrrolidine-1-carboxylate." ] } | |
CAS RN |
2649071-60-1 |
Product Name |
tert-butyl 3-isocyanatopyrrolidine-1-carboxylate |
Molecular Formula |
C10H16N2O3 |
Molecular Weight |
212.2 |
Purity |
95 |
Origin of Product |
United States |
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